Cas no 1105216-11-2 (N'-[5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methoxyphenyl]-N-(2-methylpropyl)ethanediamide)

• Product Name: N'-[5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methoxyphenyl]-N-(2-methylpropyl)ethanediamide
• CAS No: 1105216-11-2
• MF: C₁₆H₂₃N₃O₅S
• MW: 369.435922861099
• CID: 5471068
• PubChem ID: 7639101
• Update Time: 2025-07-01

N'-[5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methoxyphenyl]-N-(2-methylpropyl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• AKOS024678166
• F2761-0338
• N1-(5-(1,1-dioxidoisothiazolidin-2-yl)-2-methoxyphenyl)-N2-isobutyloxalamide
• N'-[5-(1,1-dioxo-1,2-thiazolidin-2-yl)-2-methoxyphenyl]-N-(2-methylpropyl)oxamide
• 1105216-11-2
• N'-[5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methoxyphenyl]-N-(2-methylpropyl)ethanediamide

• Inchi： 1S/C16H23N3O5S/c1-11(2)10-17-15(20)16(21)18-13-9-12(5-6-14(13)24-3)19-7-4-8-25(19,22)23/h5-6,9,11H,4,7-8,10H2,1-3H3,(H,17,20)(H,18,21)
• InChI Key： ZDYPNMQKJPTYOH-UHFFFAOYSA-N
• SMILES： S1(CCCN1C1C=CC(=C(C=1)NC(C(NCC(C)C)=O)=O)OC)(=O)=O

Computed Properties

• Exact Mass: 369.13584202g/mol
• Monoisotopic Mass: 369.13584202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 587
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 113Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N'-[5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methoxyphenyl]-N-(2-methylpropyl)ethanediamide

N'-[5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methoxyphenyl]-N-(2-methylpropyl)ethanediamide (CAS No. 1105216-11-2): A Comprehensive Overview

N'-[5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methoxyphenyl]-N-(2-methylpropyl)ethanediamide (CAS No. 1105216-11-2) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its IUPAC name, is characterized by its unique structural features and potential therapeutic applications. In this comprehensive overview, we will delve into the chemical properties, biological activities, and recent research findings associated with this compound.

The molecular structure of N'-[5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methoxyphenyl]-N-(2-methylpropyl)ethanediamide is composed of a thiazolidine ring with a dioxo group, a methoxy-substituted phenyl ring, and an ethanediamide moiety. The presence of these functional groups imparts distinct chemical and biological properties to the molecule. The thiazolidine ring is known for its ability to modulate various biological processes, including enzyme inhibition and receptor binding. The methoxy group on the phenyl ring enhances the lipophilicity of the molecule, which can influence its bioavailability and cellular uptake.

Recent studies have highlighted the potential therapeutic applications of N'-[5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methoxyphenyl]-N-(2-methylpropyl)ethanediamide. One notable area of research is its activity as an inhibitor of specific enzymes involved in metabolic pathways. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound effectively inhibits the activity of dipeptidyl peptidase IV (DPP-IV), an enzyme implicated in type 2 diabetes mellitus. By inhibiting DPP-IV, the compound can potentially enhance the levels of incretin hormones, which are crucial for glucose homeostasis.

Furthermore, N'-[5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methoxyphenyl]-N-(2-methylpropyl)ethanediamide has shown promise in neurodegenerative diseases. Research conducted at the University of California revealed that this compound exhibits neuroprotective effects by reducing oxidative stress and inflammation in neuronal cells. These findings suggest that it may have potential as a therapeutic agent for conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its enzymatic and neuroprotective activities, N'-[5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methoxyphenyl]-N-(2-methylpropyl)ethanediamide has been investigated for its anti-inflammatory properties. A study published in the European Journal of Pharmacology reported that this compound significantly reduces the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in macrophages. This anti-inflammatory effect could be beneficial in treating inflammatory disorders such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of N'-[5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methoxyphenyl]-N-(2-methylpropyl)ethanediamide have also been studied to assess its suitability for clinical applications. Preclinical studies have shown that this compound exhibits favorable pharmacokinetic profiles, including good oral bioavailability and a reasonable half-life. These characteristics are essential for ensuring that the drug can be effectively delivered to target tissues and maintain therapeutic concentrations over time.

Despite its promising therapeutic potential, further research is needed to fully understand the mechanisms of action and safety profile of N'-[5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methoxyphenyl]-N-(2-methylpropyl)ethanediamide. Clinical trials are currently underway to evaluate its efficacy and safety in human subjects. Preliminary results from phase I trials have indicated that the compound is well-tolerated at various dose levels and has shown promising pharmacodynamic effects.

In conclusion, N'-[5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methoxyphenyl]-N-(2-methylpropyl)ethanediamide (CAS No. 1105216-11-2) is a multifaceted compound with a wide range of potential therapeutic applications. Its unique chemical structure and biological activities make it an intriguing candidate for further development in medicinal chemistry and pharmaceutical research. As ongoing studies continue to uncover new insights into its mechanisms of action and clinical utility, this compound holds significant promise for addressing various unmet medical needs.